benzyloxycarbonylalanyl-alanyl-prolyl-valine-trifluoromethyl ketone
benzyloxycarbonylalanyl-alanyl-prolyl-valine-trifluoromethyl ketone
Brand Name:
Vulcanchem
CAS No.:
110407-54-0
VCID:
VC0217068
InChI:
InChI=1S/C25H33F3N4O6/c1-14(2)19(20(33)25(26,27)28)32-12-8-11-18(32)23(36)31-22(35)15(3)29-21(34)16(4)30-24(37)38-13-17-9-6-5-7-10-17/h5-7,9-10,14-16,18-19H,8,11-13H2,1-4H3,(H,29,34)(H,30,37)(H,31,35,36)/t15-,16-,18-,19?/m0/s1
SMILES:
CC(C)C(C(=O)C(F)(F)F)N1CCCC1C(=O)NC(=O)C(C)NC(=O)C(C)NC(=O)OCC2=CC=CC=C2
Molecular Formula:
C25H33F3N4O6
Molecular Weight:
542.5 g/mol
benzyloxycarbonylalanyl-alanyl-prolyl-valine-trifluoromethyl ketone
CAS No.: 110407-54-0
Main Products
VCID: VC0217068
Molecular Formula: C25H33F3N4O6
Molecular Weight: 542.5 g/mol
CAS No. | 110407-54-0 |
---|---|
Product Name | benzyloxycarbonylalanyl-alanyl-prolyl-valine-trifluoromethyl ketone |
Molecular Formula | C25H33F3N4O6 |
Molecular Weight | 542.5 g/mol |
IUPAC Name | benzyl N-[(2S)-1-oxo-1-[[(2S)-1-oxo-1-[[(2S)-1-(1,1,1-trifluoro-4-methyl-2-oxopentan-3-yl)pyrrolidine-2-carbonyl]amino]propan-2-yl]amino]propan-2-yl]carbamate |
Standard InChI | InChI=1S/C25H33F3N4O6/c1-14(2)19(20(33)25(26,27)28)32-12-8-11-18(32)23(36)31-22(35)15(3)29-21(34)16(4)30-24(37)38-13-17-9-6-5-7-10-17/h5-7,9-10,14-16,18-19H,8,11-13H2,1-4H3,(H,29,34)(H,30,37)(H,31,35,36)/t15-,16-,18-,19?/m0/s1 |
Standard InChIKey | JWABUPSOVGPTKA-KUORQNNRSA-N |
Isomeric SMILES | C[C@@H](C(=O)NC(=O)[C@@H]1CCCN1C(C(C)C)C(=O)C(F)(F)F)NC(=O)[C@H](C)NC(=O)OCC2=CC=CC=C2 |
SMILES | CC(C)C(C(=O)C(F)(F)F)N1CCCC1C(=O)NC(=O)C(C)NC(=O)C(C)NC(=O)OCC2=CC=CC=C2 |
Canonical SMILES | CC(C)C(C(=O)C(F)(F)F)N1CCCC1C(=O)NC(=O)C(C)NC(=O)C(C)NC(=O)OCC2=CC=CC=C2 |
Synonyms | enzyloxycarbonylalanyl-alanyl-prolyl-valine-trifluoromethyl ketone CAAPV Cbz-Ala-Ala-Pro-ambo-Val-CF3 |
PubChem Compound | 5748391 |
Last Modified | Nov 11 2021 |
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